Cas no 6280-02-0 (3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane)
6280-02-0 structure
Product Name:3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Chemical and Physical Properties
Names and Identifiers
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- 3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane
- 3-[2-(2-phenylethyl)dodecylsulfanylmethyl]tridecylbenzene
- 1,1'-[sulfanediylbis(methanediyltridecane-3,1-diyl)]dibenzene
- AC1L5CJ9
- AC1Q7E5R
- AG-K-63087
- AR-1B4238
- CTK5B6095
- KST-1B7509
- NSC11035
- NSC-11035
- DTXSID20279019
- 6280-02-0
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- Inchi: 1S/C40H66S/c1-3-5-7-9-11-13-15-19-29-39(33-31-37-25-21-17-22-26-37)35-41-36-40(34-32-38-27-23-18-24-28-38)30-20-16-14-12-10-8-6-4-2/h17-18,21-28,39-40H,3-16,19-20,29-36H2,1-2H3
- InChI Key: MDZMQLOGTWBGEZ-UHFFFAOYSA-N
- SMILES: S(CC(CCC1C=CC=CC=1)CCCCCCCCCC)CC(CCC1C=CC=CC=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 578.48888
- Monoisotopic Mass: 578.489
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 41
- Rotatable Bond Count: 28
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.923
- Boiling Point: 658.6°C at 760 mmHg
- Flash Point: 333.2°C
- Refractive Index: 1.513
- PSA: 0
- LogP: 13.27920
3-(2-phenethyldodecylsulfanylmethyl)-1-phenyl-tridecane Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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